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An In-Depth Technical Guide on the (2+1)-Dimensional Nature of the BTZ Black Hole

Introduction
In the landscape of theoretical physics, the study of black holes provides a crucial window into

the unification of general relativity and quantum mechanics. While typically conceived in (3+1)

dimensions, black hole solutions in lower-dimensional spacetimes offer simplified, yet powerful,

toy models to explore fundamental concepts. The Bañados, Teitelboim, and Zanelli (BTZ) black

hole is a remarkable solution to Einstein's field equations in (2+1)-dimensional spacetime with a

negative cosmological constant. Despite its lower dimensionality, the BTZ black hole exhibits

many of the characteristic features of its higher-dimensional counterparts, including an event

horizon, Hawking radiation, and a rich thermodynamic structure.[1] Its relative simplicity makes

it an invaluable theoretical laboratory for investigating the holographic principle, the AdS/CFT

correspondence, and the enigmatic black hole information paradox.

Geometry and the BTZ Metric
The geometry of the BTZ black hole is a solution to the (2+1)-dimensional Einstein field

equations with a negative cosmological constant, Λ = -1/ℓ², where ℓ is the radius of the Anti-de

Sitter (AdS) space. Unlike the Schwarzschild and Kerr black holes, which possess a central

singularity, the BTZ black hole is asymptotically AdS and is characterized by its mass (M),

angular momentum (J), and the cosmological constant.

The line element, or metric, of a rotating BTZ black hole is given by:
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ds² = -N(r)² dt² + N(r)⁻² dr² + r²(dφ + Nφ(r) dt)²

where:

N(r)² = -M + (r²/ℓ²) + (J²/4r²)

Nφ(r) = -J / (2r²)

The event horizons (r₊ and r₋) are the roots of the equation N(r)² = 0. A key feature of the BTZ
black hole is the absence of a curvature singularity at r=0. The spacetime is regular

everywhere. Studies of the geodesic structure show that complete null and time-like geodesics

exist in the rotating black hole background.[2]

Thermodynamics of the BTZ Black Hole
The BTZ black hole possesses well-defined thermodynamic properties, making it a cornerstone

for studying black hole thermodynamics.[1] Its thermodynamic behavior is characterized by the

stability and general absence of phase transitions in the standard model, though modifications

like incorporating Tsallis statistics can introduce such phenomena.[1][3] The central charge of

the dual Conformal Field Theory (CFT) significantly influences the thermal evolution of these

black holes.[3]

Quantitative Thermodynamic Data
The fundamental thermodynamic quantities of the BTZ black hole are summarized in the table

below. These quantities are interrelated through the first law of black hole thermodynamics, dM

= T dS + Ω dJ.
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Thermodynamic Quantity Symbol Formula

Mass M M

Angular Momentum J J

Event Horizon Radius r₊
( (Mℓ²/2) * (1 + [1 + (J/Mℓ)²]¹/²)

)¹/²

Hawking Temperature T (r₊² - r₋²) / (2πℓ²r₊)

Bekenstein-Hawking Entropy S 2πr₊

Angular Velocity Ω J / (2r₊²)

Table 1: Summary of the thermodynamic properties of the BTZ black hole.

The AdS/CFT Correspondence and the BTZ Black
Hole
The AdS/CFT correspondence posits a duality between a theory of quantum gravity in a d-

dimensional Anti-de Sitter spacetime (the "bulk") and a Conformal Field Theory (CFT) on its (d-

1)-dimensional boundary. The BTZ black hole is a central example of this duality, specifically

the AdS₃/CFT₂ correspondence.[4]

In this framework, the (2+1)-dimensional BTZ black hole in the AdS₃ bulk is holographically

dual to a thermal state in a (1+1)-dimensional CFT defined on the cylindrical boundary of the

AdS space. This powerful duality allows intractable problems in quantum gravity (within the

black hole spacetime) to be translated into more manageable calculations in quantum field

theory.[5][6][7] For instance, the entropy of the BTZ black hole can be reproduced by counting

the microstates in the dual CFT.
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AdS3/CFT2 Duality for the BTZ Black Hole

Bulk: (2+1)D AdS3 Spacetime

Boundary: (1+1)D Conformal Field Theory

BTZ Black Hole
(Gravitational State)

Quantum Gravity
(e.g., String Theory)

Thermal State in CFT
(Ensemble of Quantum States)

is dual to

Quantum Field Theory
(No Gravity)
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AdS/CFT duality for the BTZ black hole.

Quasinormal Modes
Quasinormal modes (QNMs) are the characteristic "ringing" frequencies of a black hole as it

settles down after a perturbation. They are complex frequencies where the real part represents

the oscillation frequency and the imaginary part represents the damping rate. For the BTZ
black hole, these modes can often be calculated exactly and provide a sharp test of the

AdS/CFT correspondence.[8][9] The decay of a perturbing field, such as a scalar field, is

dictated by these QNMs.[10]

The QNM frequencies of the BTZ black hole are found to correspond precisely to the poles in

the retarded correlation functions of the corresponding operators in the dual CFT.[4] This

provides strong evidence for the validity of the duality.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1192422?utm_src=pdf-body-img
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://arxiv.org/abs/1805.04743
https://www.semanticscholar.org/paper/Quasinormal-modes-of-the-BTZ-black-hole-under-with-Panotopoulos/cfef64ca5918f777da355c21e9014e4c6687a87a
https://scoap3-prod-backend.s3.cern.ch/media/files/80360/10.1016/j.physletb.2023.138186.pdf
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://journals.aps.org/prd/abstract/10.1103/PhysRevD.85.084007
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Field Type Mode Quasinormal Frequency (ω)

Massless Scalar Field Left-moving ωₗ = k - 4πiTₗn

Massless Scalar Field Right-moving ωᵣ = -k - 4πiTᵣn

Table 2: Example of quasinormal mode frequencies for a massless scalar field in the non-

rotating BTZ black hole, where k is the azimuthal wave number, n is the overtone number, and

Tₗ, Tᵣ are the left and right-moving temperatures of the dual CFT.

The Black Hole Information Paradox
The black hole information paradox emerges from a conflict between the predictions of general

relativity and quantum mechanics.[11] Hawking's calculations suggested that black hole

evaporation via Hawking radiation is a thermal process that destroys information, violating the

quantum mechanical principle of unitarity.[11][12]

The BTZ black hole, via the AdS/CFT correspondence, offers a potential resolution. The

correspondence maps the entire process of black hole formation and evaporation in the AdS

bulk to a unitary evolution described by the dual CFT on the boundary.[13] Since the CFT is a

standard quantum field theory, its evolution is unitary by definition, implying that no information

is lost. This suggests that the evaporation process, when viewed through the holographic lens,

is indeed information-preserving.[12][14]

Theoretical Protocols and Methodologies
Protocol 1: Derivation of Thermodynamic Properties
The thermodynamic properties of the BTZ black hole are derived from its metric and the

principles of general relativity and quantum field theory in curved spacetime.

Identify Event Horizons: Solve the equation gʳʳ = 0 (or equivalently, N(r)² = 0 from the metric)

to find the radii of the outer and inner event horizons, r₊ and r₋.

Calculate Hawking Temperature: The temperature is proportional to the surface gravity (κ) at

the event horizon (T = κ / 2π). The surface gravity is calculated from the metric components.
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Calculate Entropy: The Bekenstein-Hawking entropy is proportional to the area of the event

horizon. In (2+1) dimensions, the "area" is the circumference of the horizon, A = 2πr₊. The

entropy is then S = A / 4G₃, where G₃ is the three-dimensional Newton's constant.

Identify Mass and Angular Momentum: The parameters M and J in the metric are identified

as the mass and angular momentum of the black hole by examining the asymptotic behavior

of the metric and comparing it to the conserved charges associated with time and rotational

symmetries.

Protocol 2: Analysis of Quasinormal Modes
The calculation of quasinormal modes involves solving the equation of motion for a perturbing

field in the BTZ black hole background.

Field Perturbation: Start with the equation of motion for a chosen field (e.g., the Klein-Gordon

equation for a scalar field: ∇²Φ = 0) in the BTZ spacetime.

Separation of Variables: Decompose the field solution using an ansatz that separates the

temporal, radial, and angular dependencies, typically of the form Φ(t, r, φ) = e⁻ⁱωᵗ eⁱᵏᵠ R(r).

Radial Equation: Substitute the ansatz into the field equation to obtain an ordinary differential

equation for the radial part, R(r).

Boundary Conditions: Impose the physically relevant boundary conditions for quasinormal

modes. This requires the wave to be purely ingoing at the event horizon and purely outgoing

at spatial infinity (or to satisfy appropriate boundary conditions for AdS spacetime).

Solve for Frequencies: The radial equation can be solved exactly, often in terms of

hypergeometric functions. The boundary conditions will constrain the frequencies ω to a

discrete set of complex values—the quasinormal mode frequencies.[8][9]
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Workflow for BTZ Black Hole Analysis

Einstein Field Equations
(2+1)D with Λ < 0

Derive BTZ Metric
(ds² = ...)

Calculate Thermodynamics
(T, S, M, J)

Horizon Geometry
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(e.g., Scalar Field)

Background Spacetime

Apply AdS/CFT
Correspondence

Calculate Quasinormal Modes
(ω)

Impose Boundary Conditions

CFT Thermal State Properties CFT Correlation Functions

Click to download full resolution via product page

Logical workflow for analyzing BTZ properties.

Conclusion
The (2+1)-dimensional BTZ black hole, while a simplified construct, provides profound insights

into the fundamental physics of black holes and quantum gravity. Its exact solvability and well-

defined thermodynamic properties make it an exceptional model for testing the principles of

holography and the AdS/CFT correspondence. By translating complex gravitational questions
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into the language of conformal field theory, the study of the BTZ black hole continues to

illuminate potential pathways toward resolving long-standing puzzles like the information

paradox, reinforcing the deep connections between gravity, thermodynamics, and quantum

information theory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-the-btz-black-hole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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